Cas no 1339646-28-4 (Methyl[(thiolan-2-yl)methyl]amine)

• Product Name: Methyl[(thiolan-2-yl)methyl]amine
• CAS No: 1339646-28-4
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 5251200
• PubChem ID: 64164650
• Update Time: 2025-05-19

Methyl[(thiolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• Methyl[(thiolan-2-yl)methyl]amine

• Inchi： 1S/C6H13NS/c1-7-5-6-3-2-4-8-6/h6-7H,2-5H2,1H3
• InChI Key： QYURDSRONBBMQL-UHFFFAOYSA-N
• SMILES： S1CCCC1CNC

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on Methyl[(thiolan-2-yl)methyl]amine

Methyl[(thiolan-2-yl)methyl]amine (CAS No. 1339646-28-4): A Comprehensive Overview

Methyl[(thiolan-2-yl)methyl]amine, identified by its CAS number 1339646-28-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various scientific domains. The molecular structure of Methyl[(thiolan-2-yl)methyl]amine incorporates a thiolan ring, which is a key feature that contributes to its distinct reactivity and utility in synthetic chemistry.

The thiolan ring, a five-membered heterocyclic compound containing sulfur and oxygen, plays a crucial role in the chemical behavior of Methyl[(thiolan-2-yl)methyl]amine. This structural motif is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and redox processes, making it a valuable component in the synthesis of more complex molecules. The presence of the methylamine group further enhances the compound's versatility, allowing for interactions with a wide range of biological targets.

In recent years, the study of Methyl[(thiolan-2-yl)methyl]amine has been closely linked to advancements in medicinal chemistry. Researchers have been exploring its potential as a building block for the development of new drugs and agrochemicals. The compound's ability to undergo functionalization at multiple sites makes it an attractive candidate for designing molecules with tailored properties. For instance, modifications to the thiolan ring can lead to derivatives with improved solubility, stability, or bioavailability.

One of the most compelling aspects of Methyl[(thiolan-2-yl)methyl]amine is its role in the synthesis of bioactive molecules. The thiolan moiety is particularly interesting because it can form stable complexes with metal ions, which is relevant in the development of metal-based therapeutics. Additionally, the compound's amine group can serve as a ligand for enzymes or receptors, offering opportunities for drug design targeting specific biological pathways. These properties have made Methyl[(thiolan-2-yl)methyl]amine a subject of extensive research in both academic and industrial settings.

Recent studies have also highlighted the compound's potential in materials science. The unique electronic and steric properties of Methyl[(thiolan-2-yl)methyl]amine make it suitable for applications in organic electronics and catalysis. For example, researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where it can enhance reaction efficiency and selectivity. Furthermore, the compound's ability to self-assemble into ordered structures has opened up possibilities for creating novel materials with precise molecular arrangements.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Methyl[(thiolan-2-yl)methyl]amine derivatives. By leveraging its structural features, scientists have synthesized compounds that exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. These derivatives often show improved pharmacokinetic profiles compared to their parent compound, making them more viable for clinical use. The ongoing research in this area suggests that Methyl[(thiolan-2-yl)methyl]amine could play a significant role in future drug development strategies.

From an environmental perspective, Methyl[(thiolan-2-yl)methyl]amine has also been studied for its potential applications in green chemistry. Its biodegradability and low toxicity make it an attractive alternative to traditional synthetic reagents that may pose environmental hazards. Researchers are exploring ways to incorporate this compound into sustainable chemical processes, thereby reducing the ecological footprint of industrial operations.

The synthesis of Methyl[(thiolan-2-yl)methyl]amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The development of novel synthetic routes has been a focus of many research groups aiming to improve accessibility and cost-effectiveness.

In conclusion, Methyl[(thiolan-2-yl)methyl]amine (CAS No. 1339646-28-4) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers in pharmaceuticals, materials science, and environmental chemistry. As our understanding of its properties continues to grow, so too do the possibilities for innovative applications that could benefit society in numerous ways.